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. Stationary Flow Retention L
Analysis Type | . . . Application /
Phase Mobile Phase Detection Rate Time
Target . . Note
(Column) (ml/min)  (min)
RP-HPLC of Luna C18 Acetonitrile:Water Uy, 241 1.0 8.5(x0.3) Assay of
Levonorgestrel (150 x 4.6 (50:50, v/v) nm silicone 1UDs;
[1] mm, 5 um) Validated per
ICH
Chiral ZORBAX Acetonitrile:Phosphate UV, 240 1.0 Not Enantiomeric
Separation [2] Eclipse XDB- Buffer (pH 5.0, 20 nm Specified separation
C8(150x4.6  mM)w/ 25 mM HP-- (baseline)
mm, 5 um) CD (30:70, viv)
Chiral Astec Water:Acetonitrile UV, 254 0.8 Not Enantiomeric
Separation [3] CYCLOBOND  (70:30, v/v) nm Specified separation;
Il (250 x 4.6 Isocratic
mm, 5 um)
LC-MSIMS C18 Column Gradient of water and MS/MS Not Not Quantification
(Multi-Analyte)  (specific type methanol/ACN with (SRM) Specified Specified in human
[4] not detailed) ammonium fluoride serum
UPLC-MSIMS Waters Gradient of water and MS/MS 0.3 Within 6.5  Quantification
(Multi-Analyte)  Acquity UPLC  acetonitrile, both with (SRM) min run of synthetic &
[5] BEH C18 0.1% formic acid endogenous
(150 x 2.1 steroids
mm, 1.7 pm)
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Detailed Experimental Protocols

Protocol 1: RP-HPLC for Levonorgestrel Assay in Intrauterine Devices

This method is robust, fully validated per ICH guidelines, and ideal for quality control of solid dosage forms [1].

e Sample Preparation:
o Standard Solution: Accurately weigh levonorgestrel (LNG) and dissolve in tetrahydrofuran (THF) to make
a stock solution of 520 pg/mL. Dilute further with acetonitrile to obtain a working standard solution of 10.4
pa/mL.
o Sample Solution: Cut the silicone drug reservoir into small pieces. Soak in 50 mL THF for 30 minutes at
room temperature with intermittent shaking. Sonicate for 10 minutes, then dilute to volume with THF.
Further dilute an aliquot of this solution with acetonitrile.
o Filter all solutions through a 0.22 um nylon syringe filter before injection.
e Chromatographic Conditions:
o Column: Luna C18 (150 x 4.6 mm, 5 um particle size, 100 A pore size)
o Mobile Phase: Acetonitrile and Water (50:50, v/v)
o Flow Rate: 1.0 mL/min
o Injection Volume: 20 pL
o Detection: PDA detector at 241 nm
o Column Temperature: Ambient (25 £ 2 °C)
o Run Time: 15 minutes

Protocol 2: UPLC-MS/MS for Multi-Steroid Quantification in Serum

This highly sensitive method is suited for bioanalysis, pharmacokinetic studies, and clinical monitoring [5].

e Sample Preparation:

o To 0.5 mL of serum, add the appropriate internal standards (e.g., testosterone-d3 for progestogens).
Perform liquid-liquid extraction by adding 3 mL of n-butyl chloride. Vortex for 2 minutes and centrifuge.
Transfer the organic layer and evaporate to dryness under a gentle nitrogen stream at 40°C.

o Reconstitute the residue in 50 pL of a 50:50 mixture of methanol and water.

e Chromatographic Conditions:

o Column: Waters Acquity UPLC BEH C18 (150 x 2.1 mm, 1.7 um)

o Column Temperature: 55°C
Mobile Phase:

= A: Water with 0.1% formic acid
= B: Acetonitrile with 0.1% formic acid
Gradient Program:

(o]

o

(o]

[e]

= The specific gradient was not detailed, but the total run time was 6.5 minutes.
Flow Rate: 0.3 mL/min

o
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o Injection Volume: 7.5 pL
o Detection: Triple quadrupole mass spectrometer with H-ESI ion source in positive mode using Selected
Reaction Monitoring (SRM).

Experimental Workflow

The diagram below outlines the general workflow for developing and executing an HPLC method for norgestrel

analysis, from sample preparation to data analysis.
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Start Method Development

Sample Preparation:
» Weigh standard
* Dissolve in solvent (e.g., THF, MeOH)
* Extract from matrix
* Filter (0.22 um)

Column Selection:
» C18 for reverse-phase
 Chiral for enantiomers

Mobile Phase Optimization:
* ACN/Water (e.g., 50:50)
» Add buffers or additives

(System EquilibratiorD

(Sample Injection)

(Chromatographic SeparatiorD

Detection:
* UV (240-254 nm)
* MS/MS

(Data Analysis & Reportin@
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Key Considerations for Method Development

¢ Internal Standards: For quantitative bioanalysis, norgestrel-d5 is used as an internal standard. It is added to
samples and calibration standards before processing to correct for analyte loss during preparation and
variations in instrument response [4].

Chirality: Norgestrel is a racemic mixture. Levonorgestrel is the active enantiomer. If enantiomeric separation is
required, use a chiral stationary phase or a chiral mobile phase additive like hydroxypropyl-B-cyclodextrin (HP-[3-
CD) [2] [3].

Matrix Effects: In LC-MS/MS analysis of biological samples, matrix effects can suppress or enhance ionization.
Use a stable isotope-labeled internal standard and efficient sample cleanup to mitigate this [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic

or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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